1-Bromo-3,4-difluoro-2-(methoxymethyl)benzene

• IUPAC Name: 1-bromo-3,4-difluoro-2-(methoxymethyl)benzene
• InChI: InChI=1S/C8H7BrF2O/c1-12-4-5-6(9)2-3-7(10)8(5)11/h2-3H,4H2,1H3
• InChI Key: HVJKNMVNYKHXPP-UHFFFAOYSA-N
• Canonical SMILES: COCC1=C(C=CC(=C1F)F)Br
• Molecular Formula: C8H7BrF2O
• Molecular Weight: 237.04 g/mol

Description

1-Bromo-3,4-difluoro-2-(methoxymethyl)benzene is a chemical compound with the CAS Number: 2432848-52-5. It has a molecular weight of 237.04. The compound is in liquid form.

Molecular Structure Analysis

The InChI code for 1-Bromo-3,4-difluoro-2-(methoxymethyl)benzene is 1S/C8H7BrF2O/c1-12-4-5-6(9)2-3-7(10)8(5)11/h2-3H,4H2,1H3. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

1-Bromo-3,4-difluoro-2-(methoxymethyl)benzene is a liquid at room temperature.

Scientific Research Applications

Free Radical Bromination

The compound can undergo free radical bromination at the benzylic position. This reaction is important for synthesis problems and can be used to introduce bromine atoms into organic molecules.

Nucleophilic Substitution

The compound can undergo nucleophilic substitution reactions at the benzylic position. These reactions can be either SN1 or SN2, and are useful for replacing the bromine atom with other groups.

Synthesis of Benzoic Acid Derivatives

The compound can be used in the synthesis of benzoic acid derivatives . For example, it has been used in the synthesis of 4-bromo-2,6-difluorobenzoic acid.

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H319, and H335. These codes indicate that the compound can cause harm if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Mode of Action

Bromo-difluoro-methoxymethyl benzene compounds are often used in suzuki-miyaura cross-coupling reactions , which involve the formation of carbon-carbon bonds via a palladium-catalyzed reaction. This suggests that 1-Bromo-3,4-difluoro-2-(methoxymethyl)benzene may interact with its targets by acting as a coupling partner in such reactions.

Biochemical Pathways

Given its potential use in suzuki-miyaura cross-coupling reactions , it may be involved in the synthesis of various organic compounds, potentially affecting multiple biochemical pathways depending on the specific context of its use.

Result of Action

As a potential reagent in suzuki-miyaura cross-coupling reactions , it may contribute to the synthesis of a wide range of organic compounds, with effects depending on the specific compounds synthesized.

Action Environment

The action, efficacy, and stability of 1-Bromo-3,4-difluoro-2-(methoxymethyl)benzene are likely to be influenced by various environmental factors, including temperature, pH, and the presence of other chemicals .